Cas no 1506118-27-9 (3-amino-1-(dimethyl-1H-1,2,4-triazol-5-yl)propan-1-ol)

• Product Name: 3-amino-1-(dimethyl-1H-1,2,4-triazol-5-yl)propan-1-ol
• CAS No: 1506118-27-9
• MF: C₇H₁₄N₄O
• MW: 170.212260723114
• CID: 5790676
• PubChem ID: 82598211
• Update Time: 2025-10-23

3-amino-1-(dimethyl-1H-1,2,4-triazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1077396
• 1506118-27-9
• 3-amino-1-(dimethyl-1H-1,2,4-triazol-5-yl)propan-1-ol

• Inchi： 1S/C7H14N4O/c1-5-9-7(11(2)10-5)6(12)3-4-8/h6,12H,3-4,8H2,1-2H3
• InChI Key： KAZNKOGFWBILMM-UHFFFAOYSA-N
• SMILES： OC(C1=NC(C)=NN1C)CCN

Computed Properties

• Exact Mass: 170.11676108g/mol
• Monoisotopic Mass: 170.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 77Ų

Additional information on 3-amino-1-(dimethyl-1H-1,2,4-triazol-5-yl)propan-1-ol

Research Briefing on 3-amino-1-(dimethyl-1H-1,2,4-triazol-5-yl)propan-1-ol (CAS: 1506118-27-9)

In recent years, the compound 3-amino-1-(dimethyl-1H-1,2,4-triazol-5-yl)propan-1-ol (CAS: 1506118-27-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and amino alcohol functional groups, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and enzyme inhibition activities. The growing interest in this compound is driven by its structural versatility and its ability to interact with diverse biological targets, making it a valuable candidate for drug discovery and development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 3-amino-1-(dimethyl-1H-1,2,4-triazol-5-yl)propan-1-ol. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its potent inhibitory effects against bacterial enzymes involved in cell wall biosynthesis, suggesting its potential as a novel antibiotic. The study employed a combination of in vitro assays and molecular docking simulations to reveal the compound's binding affinity and mode of action, providing a foundation for further optimization and development.

Another area of active research involves the compound's role in cancer therapy. Preliminary findings from a 2024 study in *Bioorganic & Medicinal Chemistry Letters* highlighted its ability to induce apoptosis in certain cancer cell lines by modulating key signaling pathways. The researchers utilized high-throughput screening and proteomic analysis to identify the compound's targets, offering insights into its selective cytotoxicity and potential as a chemotherapeutic agent. These findings underscore the need for further preclinical evaluation to assess its efficacy and safety in vivo.

In addition to its therapeutic potential, 3-amino-1-(dimethyl-1H-1,2,4-triazol-5-yl)propan-1-ol has also been investigated for its utility in chemical biology. A recent publication in *ACS Chemical Biology* described its use as a versatile scaffold for the design of enzyme inhibitors and probes. The study emphasized the compound's modular synthesis, which allows for the introduction of diverse functional groups to tailor its properties for specific applications. This adaptability makes it a valuable tool for studying enzyme mechanisms and developing targeted therapies.

Despite these advancements, challenges remain in the development of 3-amino-1-(dimethyl-1H-1,2,4-triazol-5-yl)propan-1-ol as a viable therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic profiling. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles and translating the compound's potential into clinical applications.

In conclusion, 3-amino-1-(dimethyl-1H-1,2,4-triazol-5-yl)propan-1-ol (CAS: 1506118-27-9) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities and structural flexibility make it a compelling candidate for further investigation. Continued research efforts, coupled with advanced analytical techniques, will be essential to unlocking its full therapeutic potential and addressing the challenges associated with its development.